Cas no 2227884-38-8 (rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227884-38-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6396231
• PubChem ID: 165609208
• Update Time: 2025-07-14

rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• rac-methyl 4-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738909
• 2227884-38-8

• Inchi： 1S/C11H17N3O2/c1-11(2)7(9(11)12)6-5-14(3)13-8(6)10(15)16-4/h5,7,9H,12H2,1-4H3/t7-,9-/m1/s1
• InChI Key： LOQNXLFXIWIESS-VXNVDRBHSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)[C@@H]1[C@H](C1(C)C)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227884-38-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific biological pathways. One such compound, rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227884-38-8), has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique cyclopropyl and pyrazole moieties, has been investigated for its role in modulating key enzymatic pathways. Recent studies have demonstrated its efficacy as an inhibitor of specific proteases involved in inflammatory and oncogenic processes. The stereochemistry of the compound, particularly the (1R,3R) configuration, has been shown to be critical for its binding affinity and selectivity, as evidenced by X-ray crystallography and molecular docking studies.

In vitro and in vivo studies have further elucidated the pharmacokinetic profile of rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate. Notably, the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. Preclinical trials have reported significant anti-inflammatory and anti-proliferative effects in murine models, with minimal off-target toxicity. These findings underscore its potential as a lead compound for the development of novel therapeutics targeting chronic inflammatory diseases and certain cancers.

Ongoing research is exploring the optimization of the compound's structure-activity relationship (SAR) to enhance its potency and reduce potential side effects. Recent synthetic methodologies have enabled the production of analogs with improved efficacy, as detailed in a 2023 study published in the Journal of Medicinal Chemistry. Additionally, collaborative efforts between academic and industrial researchers are investigating the compound's mechanism of action at the molecular level, leveraging advanced techniques such as cryo-EM and mass spectrometry.

In conclusion, rac-methyl 4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate represents a significant advancement in the field of targeted therapy. Its unique chemical structure and promising biological activity warrant further investigation in clinical settings. Future studies should focus on translational research to bridge the gap between preclinical findings and human applications, potentially paving the way for new treatment modalities in oncology and immunology.